Erysotramidine

• IUPAC Name: (2R,13bS)-2,11,12-trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one
• InChI: InChI=1S/C19H21NO4/c1-22-14-5-4-13-9-18(21)20-7-6-12-8-16(23-2)17(24-3)10-15(12)19(13,20)11-14/h4-5,8-10,14H,6-7,11H2,1-3H3/t14-,19-/m0/s1
• InChI Key: AUDDBHVKKYSXKU-LIRRHRJNSA-N
• Canonical SMILES: COC1CC23C(=CC(=O)N2CCC4=CC(=C(C=C34)OC)OC)C=C1
• Isomeric SMILES: CO[C@@H]1C[C@@]23C(=CC(=O)N2CCC4=CC(=C(C=C34)OC)OC)C=C1
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• CAS No.: 52358-58-4

Description

Erysotramidine (ER) is a synthetic compound developed in the early 2000s as a potential treatment for various diseases. It is an analogue of the naturally occurring compound ergotamine, which is found in the fungi Claviceps purpurea. ER has been studied for its potential therapeutic applications, including as an anti-inflammatory, antithrombotic, and anti-cancer agent. ER has also been studied for its potential applications in laboratory experiments, such as in cell-based assays and animal models.

Scientific Research Applications

• A concise synthesis of Erysotramidine using inexpensive phenol and amine derivatives was described by L'homme et al. (2014). This synthesis utilized oxidative phenol dearomatizations mediated by a hypervalent iodine reagent and introduced a novel route to a key indolinone moiety (L'homme, Ménard, & Canesi, 2014).

• Tietze et al. (2009) developed an efficient formal total synthesis of (+)-erysotramidine. Their domino process included amidation, spirocyclization, and the formation of an iminium ion and electrophilic aromatic substitution (Tietze, Toelle, Kratzert, & Stalke, 2009).

• A novel synthesis of ent-erysotramidine from L-tartaric acid was achieved by Mostowicz et al. (2015), featuring highly stereoselective reactions and Heck cyclization (Mostowicz, Dygas, & Kałuża, 2015).

• Gao et al. (2006) developed a general and efficient strategy for the synthesis of erythrinan and homoerythrinan alkaloids, including this compound. Their approach involved alkylation of a ketone followed by N-acyliminium ion promoted intramolecular cyclization (Gao et al., 2006).

• Lee et al. (2003) used an NBS-promoted intramolecular electrophilic aromatic substitution reaction to synthesize (+/-)-erysotramidine, showcasing a novel approach for assembling the erythrinane skeleton (Lee, Cassidy, Rashatasakhon, & Padwa, 2003).

• Kalaitzakis et al. (2013) achieved the one-pot synthesis of the erythrinane skeleton from a simple furan, providing a rapid method for the formal synthesis of this compound (Kalaitzakis, Montagnon, Antonatou, & Vassilikogiannakis, 2013).

Safety and Hazards

When handling Erysotramidine, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation is recommended.

Mechanism of Action

Target of Action

Erysotramidine is an alkaloid derived from the Erythrina species It’s known that this compound exhibits potent dose-dependent antifeedant activity , suggesting it may interact with receptors or enzymes involved in feeding behavior.

Mode of Action

It’s known that erythrina alkaloids, which include this compound, have been found to exhibit curare-like neuromuscular blocking activities . This suggests that this compound might interact with neuromuscular junctions, possibly inhibiting the transmission of nerve impulses to muscles, but this needs further investigation.

Biochemical Pathways

Given its curare-like neuromuscular blocking activities , it’s plausible that this compound may affect pathways involved in nerve impulse transmission and muscle contraction.

Result of Action

Given its antifeedant activity and curare-like neuromuscular blocking activities , it’s plausible that this compound may inhibit feeding behavior and muscle contraction at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

Erysotramidine plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with several enzymes, including acetylcholinesterase and monoamine oxidase . These interactions are primarily inhibitory, leading to a decrease in the activity of these enzymes. This compound also binds to various proteins, influencing their structural conformation and function. Additionally, it interacts with neurotransmitter receptors, modulating their activity and impacting neurotransmission.

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In neuronal cells, it influences cell signaling pathways by modulating the activity of neurotransmitter receptors . This modulation can lead to changes in gene expression, affecting the production of proteins involved in neurotransmission and synaptic plasticity. In other cell types, this compound impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in energy production and utilization.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to acetylcholinesterase, inhibiting its activity and preventing the breakdown of acetylcholine . This leads to an accumulation of acetylcholine in the synaptic cleft, enhancing cholinergic signaling. This compound also interacts with monoamine oxidase, inhibiting its activity and increasing the levels of monoamine neurotransmitters. These interactions result in changes in gene expression, particularly those genes involved in neurotransmitter synthesis and degradation.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Initially, it exhibits a strong inhibitory effect on enzyme activities, which gradually diminishes as the compound degrades . The stability of this compound is influenced by factors such as temperature and pH, with higher temperatures and acidic conditions accelerating its degradation. Long-term studies have shown that prolonged exposure to this compound can lead to adaptive changes in cellular function, including alterations in enzyme expression and activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it exhibits neuroprotective effects, enhancing cognitive function and reducing neuroinflammation . At higher doses, this compound can induce toxic effects, including hepatotoxicity and neurotoxicity. These adverse effects are dose-dependent, with a clear threshold beyond which the compound becomes harmful. It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to neurotransmitter metabolism . It interacts with enzymes such as acetylcholinesterase and monoamine oxidase, influencing the breakdown and synthesis of neurotransmitters. These interactions can lead to changes in metabolic flux, altering the levels of key metabolites involved in neurotransmission. Additionally, this compound can affect the activity of cytochrome P450 enzymes, impacting the metabolism of other compounds.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins, facilitating its movement across cell membranes . Once inside the cell, this compound can accumulate in specific compartments, such as the endoplasmic reticulum and mitochondria. This localization is influenced by factors such as the presence of targeting signals and post-translational modifications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which are crucial for its activity and function . It is primarily localized in the endoplasmic reticulum and mitochondria, where it interacts with key enzymes and proteins. The targeting of this compound to these compartments is mediated by specific signals and modifications, ensuring its proper localization and function. This subcellular localization is essential for its role in modulating enzyme activities and influencing cellular processes.